Cas no 90145-37-2 (methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate)

• Product Name: methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate
• CAS No: 90145-37-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD34576001
• CID: 3214355
• PubChem ID: 13153360
• Update Time: 2025-05-22

methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE-5-CARBOXYLIC ACID, 1-METHYL-3-PHENYL-, METHYL ESTER
• methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate
• methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate
• 854-879-8
• methyl1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate
• 90145-37-2
• EN300-26863874

• MDL： MFCD34576001
• Inchi： 1S/C11H11N3O2/c1-14-10(11(15)16-2)12-9(13-14)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： GIDZYLNBUBPGLQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OC)=O)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57Ų

Additional information on methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate

Comprehensive Analysis of Methyl 1-Methyl-3-Phenyl-1H-1,2,4-Triazole-5-Carboxylate (CAS No. 90145-37-2)

Methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 90145-37-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The 1,2,4-triazole core, combined with a phenyl group and a carboxylate ester, makes this compound a versatile intermediate in organic synthesis. Researchers and industry professionals often search for "methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate synthesis" or "CAS 90145-37-2 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₁₁H₁₁N₃O₂, highlights its potential as a building block for more complex molecules. Its triazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial in drug design. Recent trends in AI-driven drug discovery have increased interest in such heterocycles, as they are frequently used in virtual screening and molecular docking studies. Queries like "1,2,4-triazole derivatives in medicinal chemistry" or "bioactive triazole compounds" are common among researchers exploring this field.

In agrochemical applications, methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate serves as a precursor for developing novel pesticides and herbicides. The phenyl-triazole moiety is particularly effective in targeting specific enzymes in pests, making it a sustainable alternative to traditional agrochemicals. With the rise of "green chemistry" and "eco-friendly pesticides," this compound aligns well with current environmental concerns. Searches for "triazole-based agrochemicals" or "CAS 90145-37-2 in crop protection" underscore its importance in this sector.

The synthesis of methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate typically involves cyclization reactions of hydrazine derivatives with carboxylic esters. Optimizing these processes is a hot topic, as seen in searches for "efficient triazole synthesis methods" or "scalable production of 1,2,4-triazoles." Advances in catalytic methods and microwave-assisted synthesis have further streamlined its production, reducing costs and environmental impact.

From a regulatory perspective, CAS No. 90145-37-2 is not classified as hazardous under major chemical inventories, making it a safer choice for industrial applications. However, proper handling and storage are still essential, as with any chemical compound. The growing demand for "safe chemical intermediates" and "non-toxic triazole derivatives" reflects the industry's shift toward safer alternatives.

In conclusion, methyl 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 90145-37-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and adaptability make it a valuable asset in modern research and development. As interest in "sustainable chemistry" and "AI-aided molecular design" continues to grow, this compound is poised to play an even more significant role in the future.